Cas no 2172561-80-5 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid
• CAS No: 2172561-80-5
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 6557506
• PubChem ID: 165563166
• Update Time: 2025-05-20

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid
• 2-({[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)propanoic acid
• 2-({[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)propanoic acid
• EN300-1546708
• EN300-1546709
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)propanoic acid
• 2171359-62-7
• 2172561-80-5
• EN300-1546710
• 2171384-63-5

• Inchi： 1S/C23H24N2O6/c1-13(22(27)28)31-25-21(26)14-10-15(11-14)24-23(29)30-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,13-15,20H,10-12H2,1H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： FOVGEUVCXYQFJV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NOC(C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid: A Comprehensive Overview

The compound with CAS No. 2172561-80-5, known as 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid is characterized by a cyclobutane ring, which is a four-membered carbon ring, and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its potential role in advanced chemical synthesis and biotechnological applications. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability, making it an interesting candidate for studying strained-ring chemistry.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery and materials science. The strain introduced by the cyclobutane ring can lead to unique electronic and steric properties, which are highly desirable in designing bioactive molecules. For instance, cyclobutane-containing drugs have shown promise in targeting specific proteins and enzymes due to their ability to form strong interactions with biological systems.

The Fmoc group in this compound plays a crucial role in controlling the reactivity of the molecule during synthesis. Fmoc is widely used as a temporary protecting group for amino acids during solid-phase peptide synthesis (SPPS). Its presence in this compound suggests that it could serve as an intermediate in the synthesis of more complex molecules, such as peptides or other bioactive agents. The ability to selectively remove the Fmoc group under specific conditions makes this compound versatile for use in various chemical reactions.

Moreover, the propanoic acid moiety at the end of the molecule adds hydrophilic properties, which can enhance solubility and bioavailability when incorporated into larger molecules. This feature makes it particularly appealing for applications in pharmaceuticals and nutraceuticals, where solubility is a critical factor for drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of complex molecules like 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid with unprecedented accuracy. These computational tools have provided insights into the molecule's potential for forming hydrogen bonds, π-interactions, and other non-covalent interactions, which are essential for its function in biological systems.

In addition to its chemical properties, this compound has shown potential in biotechnological applications, particularly in the field of enzyme engineering. The combination of the Fmoc group and the cyclobutane ring provides a unique platform for designing enzyme inhibitors or catalysts with tailored activities. Recent studies have demonstrated that such compounds can be used to modulate enzyme activity by selectively binding to active sites or allosteric regions.

The synthesis of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)propanoic acid involves a series of carefully controlled reactions, including coupling reactions, protection/deprotection steps, and cyclization processes. These steps require expertise in organic chemistry and access to advanced synthetic techniques to ensure high yields and purity.

Looking ahead, the versatility of this compound makes it a valuable building block for constructing more complex molecules with diverse functionalities. Its ability to participate in multiple types of chemical reactions, combined with its unique structural features, positions it as a key player in future research and development efforts across various industries.